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Compound of Interest

Compound Name: 2,2-Dimethylethenylboronic acid

Cat. No.: B080547

Essential Safety and Handling Guide for 2,2-
Dimethylethenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 2,2-Dimethylethenylboronic acid. Adherence to these guidelines is essential for
ensuring personal safety and maintaining a secure laboratory environment. This document is
intended to supplement, not replace, your institution's formal safety protocols and the specific
Safety Data Sheet (SDS) provided by the supplier.

Immediate Safety and Hazard Information

2,2-Dimethylethenylboronic acid is a compound that requires careful handling due to its
potential health hazards. Based on its GHS classification, it is harmful if swallowed, causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation[1]

Signal Word: Warning
Hazard Pictograms:

laalt text

Toxicological Data

Specific quantitative toxicological data, such as LD50 or LC50 values for 2,2-
Dimethylethenylboronic acid, are not readily available. However, a study on the acute toxicity
of various boron-containing acids in mice suggests that most have low toxicity, with LD50
values generally exceeding 100 mg/kg of body weight.[2] For vinylboronic acids specifically,
studies have indicated low toxicity at concentrations up to 100 uM in cell cultures.[3]

Test
Compound Family . Toxicity Endpoint Value
Organism/System

Boron-Containing

) Mice LD50 (Oral) > 100 mg/kg[2]
Acids (general)
Vinylboronic Acids o No toxicity observed
] NIH-3T3 cells Cell Viability
(representative) up to 100 uM[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,2-Dimethylethenylboronic acid to minimize

exposure risk.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and dust, which can cause

serious eye irritation.[4][5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

To prevent skin contact and

subsequent irritation.[4][5]

Body Protection

A fully buttoned laboratory
coat.

To protect the skin from

accidental spills.[4][5]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates.

Required when handling the
solid compound outside of a
fume hood or when dust may
be generated, to prevent

respiratory tract irritation.[4][5]

Operational Plan: Step-by-Step Handling Procedure

2,2-Dimethylethenylboronic acid may be air-sensitive and should be handled with

appropriate care to prevent decomposition and ensure experimental integrity.

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[4]

o Prepare and dry all necessary glassware in an oven (typically at 125°C overnight) and

cool under a stream of inert gas (e.g., nitrogen or argon).[6]

o Have all necessary reagents and solvents ready.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before

handling the chemical.
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e Handling the Solid:

o

If the compound is stored in a glovebox, weigh the desired amount inside the glovebox
and transfer it to a sealed reaction vessel.[7]

o If a glovebox is not available, handle the solid in a fume hood under a positive pressure of
inert gas.

o To weigh the solid, quickly transfer it to a tared and sealed container, minimizing exposure
to the atmosphere.

o Use a powder funnel to add the solid to the reaction vessel to avoid it sticking to the sides
of the flask.[7]

e Post-Handling:
o Thoroughly wash hands with soap and water after handling is complete.
o Clean the work area to remove any residual chemical.

o Decontaminate any equipment used.
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Step-by-step handling workflow for 2,2-Dimethylethenylboronic acid.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Type First Aid Procedure

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open. Remove contact lenses if present and
easy to do so. Seek immediate medical
attention.[1][8]

Remove all contaminated clothing. Immediately
) wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][8]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.[4]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[4]

Spill Response

e Minor Spill (Solid):
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding the generation of
dust.[9][10]

o Place the spilled material into a labeled, sealed container for hazardous waste disposal.[9]
[10]
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o Wipe the spill area with a wet paper towel, and place the towel in the hazardous waste
container.[9][10]

o Wash the area with soap and water.
e Major Spill:
o Evacuate the laboratory and alert others in the vicinity.
o If safe to do so, close the laboratory doors to contain the spill.

o Contact your institution's Environmental Health and Safety (EHS) department and follow
their instructions.

Disposal Plan
All waste containing 2,2-Dimethylethenylboronic acid must be treated as hazardous waste.
» Waste Segregation:

o Do not mix boronic acid waste with other chemical waste streams unless explicitly
permitted by your institution's EHS department.[4][11] Boronic acids are incompatible with
strong oxidizing agents, strong acids, and strong bases.[5]

» Containerization:
o Use separate, clearly labeled, and sealable containers for solid and liquid waste.

o Label all waste containers as "Hazardous Waste" and include the full chemical name: "2,2-
Dimethylethenylboronic acid".[5]

e Solid Waste Disposal:

o Contaminated solid materials such as gloves, weighing paper, and paper towels should be
collected in a designated, labeled, and sealed container for hazardous waste.[5]

 Liquid Waste Disposal:
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o Unused solutions containing 2,2-Dimethylethenylboronic acid should be collected in a
labeled, sealed container for hazardous waste.

o Decontamination of Glassware:

o Rinse glassware with a suitable organic solvent and collect the rinsate as hazardous liquid
waste.

o A subsequent wash with a basic solution (e.g., dilute sodium bicarbonate) can help to
convert residual boronic acid into a more water-soluble boronate salt. Collect this rinsate
as hazardous waste as well.

o Finally, wash the glassware with soap and water.
o Waste Storage and Pickup:
o Store sealed and labeled waste containers in a designated satellite accumulation area.

o Follow your institution's specific procedures for hazardous waste pickup and disposal.[5]
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Disposal plan for waste containing 2,2-Dimethylethenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-2-dimethylethenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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